Amino(3-bromo-2-fluorophenyl)acetic acid

Technical Notes & Optimization

Technical Support Center: A Guide to Improving Peak Shape in the HPLC Analysis of Amino(3-bromo-2-fluorophenyl)acetic acid

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of Amino(3-bromo-2-fluorophenyl)acetic acid. This guide is designed for researchers, analytical scientists, and drug development professionals who may encounter challenges in achieving optimal peak shape for this and structurally related compounds.

Amino(3-bromo-2-fluorophenyl)acetic acid is a substituted phenylglycine derivative. Its structure presents a unique set of challenges for reversed-phase HPLC. The molecule is zwitterionic, containing both a basic amino group and an acidic carboxylic acid group. This dual nature, combined with its overall polarity, makes it susceptible to undesirable secondary interactions with the stationary phase, often resulting in poor peak symmetry (tailing), low efficiency (broad peaks), and variable retention times.[1][2]

This document provides a series of troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format. Our goal is to provide not just solutions, but also the underlying chromatographic principles to empower you to develop robust and reliable analytical methods.

Section 1: Troubleshooting Common Peak Shape Problems

This section addresses the most frequent issues encountered during the analysis of Amino(3-bromo-2-fluorophenyl)acetic acid.

Q1: My peak for amino(3-bromo-2-fluorophenyl)acetic acid is severely tailing. What is the most likely cause and how do I fix it?

A1: Peak tailing is the most common problem for this type of analyte and is almost always caused by secondary chemical interactions within the column.

Core Problem: Silanol Interactions In reversed-phase HPLC, the primary retention mechanism should be hydrophobic interaction. However, your analyte's positively charged amino group can form strong, unwanted ionic interactions with negatively charged, deprotonated silanol groups (Si-O⁻) that reside on the surface of silica-based stationary phases.[3][4] This secondary retention mechanism is kinetically slow and leads to a "tail" as the analyte molecules slowly elute from these active sites after the main hydrophobic elution.[3]

Systematic Troubleshooting Approach:

The following workflow provides a logical sequence for diagnosing and resolving peak tailing.

Caption: A stepwise workflow for troubleshooting peak tailing.

Solutions in Detail:

• Optimize Mobile Phase pH (Highest Impact) : The most effective way to eliminate tailing from silanol interactions is to control the ionization state of both the analyte and the silica surface.[5][6]

  • Principle (Ion Suppression) : By lowering the mobile phase pH to a value between 2.5 and 3.0, you achieve two critical things:

    • You fully protonate the residual silanol groups on the stationary phase (Si-OH), neutralizing their negative charge and preventing ionic interaction.[3][7]

    • You ensure the analyte's amino group is consistently protonated (-NH3+) and the carboxylic acid group is neutral (-COOH), leading to a single, stable ionic form of the analyte in solution.[2]

  • Protocol: Preparing a Low-pH Mobile Phase

    • Buffer Selection : Choose a buffer with a pKa near your target pH. Formate buffer (pKa ~3.75) or phosphate buffer (pKa1 ~2.15) are excellent choices. A simple and common starting point is 0.1% formic acid in water.

    • Preparation : To prepare a 20 mM potassium phosphate buffer, dissolve 2.72 g of monobasic potassium phosphate in 1 L of HPLC-grade water. Adjust the pH to 2.5 using phosphoric acid.

    • Mixing : This aqueous buffer is your Mobile Phase A. Mix it with your organic Mobile Phase B (e.g., acetonitrile) in the desired proportions. Crucially, always add the organic solvent after pH adjustment of the aqueous portion.

• Select an Appropriate HPLC Column : Not all C18 columns are created equal. Modern columns offer significant advantages for analyzing polar and basic compounds.

  • Use High-Purity, End-Capped Columns : Always use columns packed with high-purity "Type B" silica. These have a much lower content of acidic silanol sites and trace metals compared to older "Type A" silica.[8][9] "End-capping" is a process that chemically blocks most residual silanols, further reducing secondary interactions.[3]

  • Consider Alternative Stationary Phases : If tailing persists, a polar-embedded or polar-endcapped C18 column can provide a better peak shape. These phases contain polar groups near the silica surface that help to shield the analyte from residual silanols.[10][11]

• Evaluate Instrumental Factors : If a neutral, non-ionizable compound (like toluene or naphthalene) also shows tailing, the problem is likely physical, not chemical.[4]

  • Extra-Column Volume : Excessive tubing length or diameter between the injector, column, and detector can cause peak broadening and tailing.

  • Column Void/Contamination : A void at the head of the column or a blocked inlet frit can distort peak shape. Try reversing and flushing the column (if the manufacturer permits) or replacing it.[3]

Q2: I'm observing peak fronting. What is the cause?

A2: Peak fronting, where the front of the peak is less steep than the back, is typically caused by column overload or issues with the sample solvent.[12]

Solutions:

• Reduce Analyte Mass on Column : Column overload occurs when you inject too much sample, saturating the stationary phase at the injection point and causing molecules to travel down the column prematurely.

  • Protocol: Test for Overload

    • Prepare a series of dilutions of your sample (e.g., 100 µg/mL, 50 µg/mL, 10 µg/mL, 1 µg/mL).

    • Inject a constant volume of each dilution.

    • Observe the peak shape. If the fronting decreases and the peak becomes more symmetrical at lower concentrations, you have confirmed mass overload.[13]

    • Solution : Reduce your sample concentration or decrease the injection volume.

• Match the Sample Solvent to the Mobile Phase : Using a sample solvent (diluent) that is significantly stronger (more organic) than your initial mobile phase is a common cause of peak distortion.[14][15] The strong solvent carries the analyte down the column before it has a chance to properly partition with the stationary phase, leading to fronting or split peaks.

  • Best Practice : Ideally, dissolve your sample in the initial mobile phase composition. If solubility is an issue, use the weakest solvent possible that will fully dissolve the analyte.

Q3: My peak is very broad, resulting in low efficiency and poor sensitivity. How can I make it sharper?

A3: Broad peaks are a sign of low column efficiency (a low plate number, N). This can be caused by slow kinetics, extra-column effects, or a sub-optimal method.

Solutions:

• Increase Column Temperature : Running the analysis at an elevated temperature (e.g., 35-45 °C) can significantly improve peak shape.

  • Causality : Higher temperatures reduce the viscosity of the mobile phase, which improves the rate of mass transfer of the analyte between the mobile and stationary phases.[16][17] This faster kinetic exchange results in a sharper, more efficient peak.

• Optimize the Flow Rate : The relationship between flow rate and efficiency is described by the van Deemter equation. A flow rate that is too high or too low can lead to peak broadening.[18]

  • Action : Try reducing the flow rate (e.g., from 1.0 mL/min to 0.8 mL/min for a 4.6 mm ID column). This often allows more time for the analyte to partition effectively, increasing efficiency.[16]

• Use a Higher Efficiency Column : The physical characteristics of the column directly impact the theoretical plates it can generate.

  • Smaller Particles : Switching from a 5 µm particle size column to a 3 µm or sub-2 µm (for UHPLC systems) will dramatically increase efficiency and produce sharper peaks.[8][17]

  • Longer Column : Increasing the column length (e.g., from 150 mm to 250 mm) also increases the plate number, but at the cost of a longer run time and higher backpressure.[17]

Parameter Change	Effect on Peak Shape	Primary Reason
Decrease Mobile Phase pH	Reduces Tailing	Minimizes secondary silanol interactions[3][7]
Decrease Sample Concentration	Reduces Fronting	Prevents column overload[13]
Increase Column Temperature	Reduces Broadening	Improves mass transfer kinetics[16][17]
Decrease Flow Rate	Reduces Broadening	Optimizes efficiency (van Deemter)[16]
Decrease Column Particle Size	Reduces Broadening	Increases theoretical plates (N)[8]

Table 1: Summary of key parameters to adjust for improving peak shape.

Section 2: Frequently Asked Questions (FAQs)

Q4: What is the best type of HPLC column to start with for analyzing Amino(3-bromo-2-fluorophenyl)acetic acid?

A4: For initial method development, a modern, general-purpose reversed-phase column is the best starting point.

• Recommended Starting Point : A high-purity, fully end-capped C18 column is the workhorse of reversed-phase HPLC and is highly recommended.[10][19] Its hydrophobic nature provides good retention for the phenyl ring of your analyte.

• Columns for Enhanced Performance : If you still face challenges with retention or peak shape, consider a polar-modified C18 column (either polar-endcapped or with a polar-embedded group). These columns are designed to provide better retention and peak shape for polar compounds and are more robust when using highly aqueous mobile phases.[10][11]

• Alternative Technique (HILIC) : For compounds that are very poorly retained even on polar-modified columns, Hydrophilic Interaction Liquid Chromatography (HILIC) is a powerful alternative. HILIC uses a polar stationary phase (like bare silica) and a highly organic mobile phase, providing excellent retention for very polar analytes.[19][20]

Q5: I need to develop a new HPLC method for this compound from scratch. What are the recommended starting conditions?

A5: A systematic approach starting with a robust set of initial conditions is key to efficient method development.

Protocol: Recommended Starting Conditions for Method Development

Parameter	Recommended Starting Condition	Rationale
Column	High-Purity End-Capped C18, 4.6 x 150 mm, 3 or 5 µm	A versatile, high-performance starting point for most small molecules.[19]
Mobile Phase A	0.1% Formic Acid in Water	Provides a low pH (~2.7) to control ionization and improve peak shape.[21]
Mobile Phase B	Acetonitrile	Good UV transparency and lower viscosity than methanol.
Gradient	5% to 95% B over 20 minutes	A broad scouting gradient to determine the approximate elution time.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	35 °C	Elevated temperature improves efficiency and reduces backpressure.[16]
Injection Vol.	5-10 µL	A small volume to minimize potential solvent and overload effects.
Detection	UV-Vis (e.g., 220 nm or 254 nm)	Start with low UV wavelengths where most aromatic compounds absorb.

Table 2: A robust set of starting parameters for HPLC method development.

Q6: My analyte, Amino(3-bromo-2-fluorophenyl)acetic acid, is chiral. Does this property affect the peak shape on a standard reversed-phase column?

A6: On a standard (achiral) HPLC column, the chirality of your analyte will not affect the peak shape.

• Explanation : Achiral stationary phases, like C18, cannot differentiate between enantiomers. Therefore, both the R- and S-enantiomers will interact with the stationary phase in exactly the same way and will co-elute as a single, unresolved peak. Any peak shape issues you observe (tailing, fronting, etc.) are due to the chemical and physical factors discussed in this guide, not the compound's chirality.

• Context for Chiral Separations : If your analytical goal is to separate and quantify the individual enantiomers, you must use a specialized Chiral Stationary Phase (CSP) . These columns are designed with a chiral selector that interacts differently with each enantiomer, allowing for their separation.[22][23] This is a distinct analytical challenge from simply achieving a good peak shape for the unresolved compound.

References

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Reference Data & Comparative Studies

A Guide to the Validation of Mass Spectrometry Fragmentation Patterns for Amino(3-bromo-2-fluorophenyl)acetic Acid

In the landscape of drug discovery and development, the unambiguous structural elucidation of novel chemical entities is paramount. For researchers working with complex molecules such as halogenated amino acid derivatives, mass spectrometry stands as an indispensable tool. This guide provides an in-depth technical comparison and validation framework for the mass spectrometry fragmentation pattern of Amino(3-bromo-2-fluorophenyl)acetic acid. As no public, experimentally validated mass spectrum for this specific compound is readily available, this document serves as a predictive guide and a procedural manual for its empirical validation. Our approach is grounded in established fragmentation principles of analogous structures, ensuring a scientifically rigorous foundation for researchers.

The Imperative of Fragmentation Pattern Validation

The structural complexity of Amino(3-bromo-2-fluorophenyl)acetic acid, a non-proteinogenic amino acid, presents a unique analytical challenge. The presence of three distinct functional groups—an amino group, a carboxylic acid, and a di-substituted aromatic ring with bromine and fluorine—gives rise to a rich and informative fragmentation pattern upon ionization. Validating this pattern is not merely an academic exercise; it is a critical step in ensuring the identity and purity of the compound in various stages of research and development, from initial synthesis to metabolic profiling. A validated fragmentation pattern serves as a unique "molecular fingerprint," enabling confident identification in complex matrices.

Predicted Fragmentation Pathways: A Mechanistic Perspective

The fragmentation of Amino(3-bromo-2-fluorophenyl)acetic acid is anticipated to be influenced by the ionization method employed. Here, we will explore the predicted pathways for both Electron Ionization (EI) and Electrospray Ionization (ESI), two of the most common techniques in mass spectrometry.

Electron Ionization (EI-MS): The Hard Ionization Approach

Electron Ionization is a high-energy technique that typically induces extensive fragmentation, providing a detailed structural fingerprint of the analyte.[1] For Amino(3-bromo-2-fluorophenyl)acetic acid, the following fragmentation pathways are predicted:

• Alpha-Cleavage: As a primary amine, a dominant fragmentation pathway is the cleavage of the bond alpha to the nitrogen atom.[2] This would result in the loss of the carboxylic acid group as a radical, leading to a prominent immonium ion.

• Decarboxylation: The loss of the carboxylic acid group (COOH) as a neutral molecule (45 Da) is a characteristic fragmentation of amino acids.[3]

• Halogen-Specific Fragmentation: The presence of bromine is expected to yield a characteristic isotopic pattern for the molecular ion and any bromine-containing fragments, with two peaks of nearly equal intensity separated by 2 m/z units.[4] The carbon-bromine bond is also susceptible to cleavage, leading to the loss of a bromine radical.[5]

• Aromatic Ring Fragmentation: The substituted benzene ring can undergo various cleavages, although these are generally less favored than the fragmentation of the more labile amino acid moiety.

The following diagram illustrates the predicted EI-MS fragmentation cascade:

Predicted EI-MS fragmentation of Amino(3-bromo-2-fluorophenyl)acetic acid.

Electrospray Ionization (ESI-MS): The Soft Ionization Alternative

Electrospray Ionization is a soft ionization technique that typically results in less fragmentation and a more prominent molecular ion, often as a protonated species [M+H]+.[6] This is particularly useful for confirming the molecular weight of the analyte. Tandem mass spectrometry (MS/MS) is then employed to induce and analyze fragmentation.

• Protonated Molecular Ion: In positive ion mode, the primary species observed will be the protonated molecule [M+H]+.

• Loss of Water and Carbon Monoxide: A common fragmentation pathway for protonated amino acids is the sequential loss of water (H2O) and carbon monoxide (CO), leading to a stable immonium ion.[7]

• Loss of Ammonia: The loss of ammonia (NH3) from the protonated molecular ion is another characteristic fragmentation pathway for amino acids.[8]

• Side-Chain Fragmentation: The bond between the alpha-carbon and the aromatic ring can cleave, leading to fragments corresponding to the substituted phenyl group and the glycine moiety.

Below is a diagram of the predicted ESI-MS/MS fragmentation pathway:

Predicted ESI-MS/MS fragmentation of Amino(3-bromo-2-fluorophenyl)acetic acid.

Comparative Summary of Predicted Fragment Ions

The following table provides a consolidated view of the major predicted fragment ions for Amino(3-bromo-2-fluorophenyl)acetic acid under both EI-MS and ESI-MS/MS conditions.

Ionization	Predicted m/z	Proposed Fragment	Fragmentation Pathway
EI-MS	261/263	[C8H7BrFNO2]+•	Molecular Ion (M+•)
EI-MS	216/218	[C7H6BrFN]+•	Loss of •COOH
EI-MS	182	[C8H7FNO2]+	Loss of •Br
EI-MS	173/175	[C6H3BrF]+•	Loss of C2H4NO2
ESI-MS/MS	262/264	[C8H8BrFNO2]+	Protonated Molecular Ion [M+H]+
ESI-MS/MS	244/246	[C8H6BrFNO]+	Loss of H2O from [M+H]+
ESI-MS/MS	216/218	[C7H6BrFN]+	Loss of H2O and CO from [M+H]+
ESI-MS/MS	245/247	[C8H5BrFO2]+	Loss of NH3 from [M+H]+

Experimental Protocol for Fragmentation Pattern Validation

A robust experimental protocol is crucial for obtaining high-quality, reproducible mass spectra. The following outlines a comprehensive workflow for the analysis of Amino(3-bromo-2-fluorophenyl)acetic acid.

I. Sample Preparation

• Standard Solution: Prepare a 1 mg/mL stock solution of Amino(3-bromo-2-fluorophenyl)acetic acid in a suitable solvent such as methanol or a mixture of acetonitrile and water.

• Working Solutions: Serially dilute the stock solution to concentrations appropriate for the sensitivity of the mass spectrometer (e.g., 1-10 µg/mL).

II. Instrumentation and Data Acquisition

The following diagram outlines the general workflow for LC-MS/MS analysis:

General workflow for LC-MS/MS analysis.

• For EI-MS Analysis (typically with GC-MS):

  • Derivatization: To increase volatility for GC analysis, derivatize the amino acid using a suitable agent (e.g., silylation).

  • Gas Chromatography: Use a capillary column appropriate for the derivatized analyte. Employ a temperature gradient to ensure good separation.

  • Mass Spectrometry: Set the electron energy to 70 eV. Acquire data in full scan mode over a mass range of m/z 50-500.

• For ESI-MS and MS/MS Analysis (typically with LC-MS):

  • Liquid Chromatography: Use a reversed-phase column (e.g., C18) with a mobile phase gradient of water and acetonitrile, both containing a small amount of formic acid to promote protonation.

  • Mass Spectrometry (MS1): Acquire full scan mass spectra in positive ion mode to identify the protonated molecular ion [M+H]+ and its characteristic bromine isotopic pattern.

  • Tandem Mass Spectrometry (MS/MS): Isolate the [M+H]+ ion and subject it to collision-induced dissociation (CID) at varying collision energies to generate a comprehensive fragmentation spectrum.

A Self-Validating System: Ensuring Trustworthiness

The validation of the fragmentation pattern should be a systematic process. The following steps provide a framework for a self-validating system:

• High-Resolution Mass Spectrometry: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) to obtain accurate mass measurements of the molecular ion and its fragments. This allows for the confident determination of elemental compositions and helps to distinguish between isobaric species.

• Isotopic Pattern Matching: The most critical validation point for this molecule is the confirmation of the bromine isotopic pattern.[9] The M and M+2 peaks for all bromine-containing ions should be present in approximately a 1:1 ratio.

• Comparison with Predicted Fragments: Compare the experimentally observed fragment ions with the predicted ions in the table above. The presence of the key predicted fragments provides strong evidence for the proposed structure.

• Collision Energy Ramping: In ESI-MS/MS, systematically varying the collision energy will reveal the hierarchy of fragmentation, showing which bonds are most labile. This experimental data should align with the predicted fragmentation cascade.

• Use of Reference Standards (if available): If a certified reference standard of Amino(3-bromo-2-fluorophenyl)acetic acid is available, its mass spectrum should be acquired under identical conditions and used for direct comparison.

Conclusion

The validation of the mass spectrometry fragmentation pattern for Amino(3-bromo-2-fluorophenyl)acetic acid is a multi-faceted process that combines theoretical prediction with rigorous experimental verification. By understanding the fundamental principles of fragmentation for this class of compounds and following a systematic validation protocol, researchers can confidently establish the molecular fingerprint of this important molecule. This, in turn, will facilitate its reliable identification and quantification in complex analytical workflows, ultimately supporting the advancement of drug discovery and development programs.

References

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A Comparative Guide to Chiral Stationary Phase Selection for the Enantiomeric Purity Determination of Amino(3-bromo-2-fluorophenyl)acetic acid

Abstract

The determination of enantiomeric excess is a critical step in the development and quality control of chiral drug substances. Amino(3-bromo-2-fluorophenyl)acetic acid, a substituted phenylglycine analog, represents a class of compounds for which stereoisomeric purity is paramount, as different enantiomers can exhibit varied pharmacological and toxicological profiles. This guide provides a comprehensive framework for selecting an appropriate chiral stationary phase (CSP) for the HPLC-based separation of its enantiomers. We compare the theoretical underpinnings and practical performance of polysaccharide-based and macrocyclic glycopeptide-based CSPs, offering a detailed experimental protocol for screening and method development. The objective is to equip researchers, scientists, and drug development professionals with the expertise to make informed decisions, ensuring robust and reliable enantiomeric purity analysis.

Introduction: The Significance of Enantiomeric Purity

Chirality is a fundamental property in pharmaceutical science, where the three-dimensional arrangement of atoms in a molecule can lead to significant differences in biological activity.[1][2] For non-proteinogenic amino acids like Amino(3-bromo-2-fluorophenyl)acetic acid, which serve as building blocks in complex drug molecules, ensuring enantiomeric purity is not merely a regulatory hurdle but a scientific necessity to guarantee safety and efficacy.[3] High-Performance Liquid Chromatography (HPLC) utilizing CSPs is the industry's gold standard for this analytical challenge, offering direct and accurate measurement of enantiomeric ratios.[1][2]

This guide focuses on a logical, mechanism-driven approach to CSP selection. Instead of a trial-and-error process, we will explore how the specific structural features of our target analyte guide the selection of a CSP family, maximizing the probability of a successful and efficient separation.

Analyte Structure and Its Implications for Chiral Recognition

Amino(3-bromo-2-fluorophenyl)acetic acid is a chiral molecule possessing several key functional groups that can participate in stereoselective interactions:

• Primary Amino Group (-NH2): A protonatable site capable of hydrogen bonding and ionic interactions.

• Carboxylic Acid Group (-COOH): An ionizable group that can act as a hydrogen bond donor/acceptor and engage in ionic interactions.

• Substituted Phenyl Ring: The aromatic ring, influenced by electron-withdrawing bromine and fluorine atoms, can participate in π-π stacking and dipole-dipole interactions.

• Stereogenic Center: The chiral carbon to which these groups are attached.

A successful chiral separation relies on the formation of transient, diastereomeric complexes between the analyte enantiomers and the chiral selector on the stationary phase. The stability of these complexes must differ, leading to different retention times.[2] The functional groups above are the handles through which these interactions occur.

Candidate Chiral Stationary Phases: Mechanisms and Rationale

Based on the analyte's structure, two classes of CSPs are highly recommended for initial screening due to their proven broad applicability and complementary recognition mechanisms for amino acids.[4][5][6]

Polysaccharide-Based CSPs (e.g., Cellulose or Amylose Derivatives)

Polysaccharide-based CSPs are among the most versatile and widely used in chiral HPLC.[4][7] The chiral selectors are derivatives of cellulose or amylose (often phenyl carbamates) coated or immobilized on a silica support.[7][8]

• Mechanism of Recognition: Separation is achieved through a combination of interactions within the chiral grooves and cavities of the helical polymer structure.[7][8] For our analyte, the key interactions are expected to be:

  • Hydrogen Bonding: The carbamate (-NHCOO-) moieties on the CSP can interact with the analyte's amino and carboxyl groups.

  • π-π Stacking: The electron-deficient phenyl ring of the analyte can interact with the electron-rich phenyl groups of the CSP selector.

  • Dipole-Dipole Interactions: The polar C=O groups on the CSP and the C-Br/C-F bonds on the analyte contribute to selectivity.

  • Steric Fit (Inclusion): One enantiomer will fit more favorably into the chiral cavities of the polysaccharide backbone, leading to a more stable complex and longer retention.[9]

Macrocyclic Glycopeptide-Based CSPs (e.g., Teicoplanin or Vancomycin)

These CSPs are based on naturally occurring antibiotics bonded to silica.[5][10] They are particularly effective for separating amino acids and other ionizable compounds.[5][11]

• Mechanism of Recognition: Macrocyclic glycopeptides offer a complex, basket-like structure with multiple interaction sites.[10]

  • Ionic (Charge-Charge) Interaction: This is often the primary interaction for amino acids. The protonated amino groups within the CSP's "basket" can form a strong ionic bond with the deprotonated carboxylate group of the analyte.[5]

  • Hydrogen Bonding: Numerous hydroxyl and amide groups provide ample opportunities for hydrogen bonding.

  • Hydrophobic Pockets: The peptide backbone creates hydrophobic regions that can interact with the analyte's phenyl ring.

  • Steric Repulsion: The bulky carbohydrate units on the periphery of the macrocycle can create steric hindrance, further differentiating the fit of the two enantiomers.[5]

Experimental Design for CSP Evaluation

This section provides a systematic protocol for screening and comparing the selected CSPs. The goal is to achieve a baseline separation with a resolution (Rs) of >1.5, which is generally considered sufficient for quantitative analysis.

Materials and Instrumentation

• Analyte: Racemic standard of Amino(3-bromo-2-fluorophenyl)acetic acid (1 mg/mL in mobile phase diluent).

• HPLC System: A standard HPLC or UHPLC system with a UV detector.

• Chiral Columns (5 µm, 250 x 4.6 mm):

  • Cellulose tris(3,5-dimethylphenylcarbamate) based CSP.

  • Amylose tris(3,5-dimethylphenylcarbamate) based CSP.

  • Teicoplanin-based CSP.

• Mobile Phase Solvents: HPLC-grade n-Hexane, Isopropanol (IPA), Ethanol (EtOH), Methanol (MeOH), Acetonitrile (ACN), Trifluoroacetic Acid (TFA), Diethylamine (DEA).

Screening Workflow

The following diagram outlines the decision-making process for the screening experiments.

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The Halogen Advantage: A Comparative Guide to the Biological Activity of Peptides Containing Amino(3-bromo-2-fluorophenyl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of peptide therapeutics, the quest for enhanced potency, stability, and target specificity is paramount. The incorporation of non-natural amino acids has emerged as a powerful strategy to achieve these goals, moving beyond the canonical 20 amino acids to unlock novel biological activities.[1] This guide provides an in-depth comparative analysis of the biological activity of peptides containing the novel unnatural amino acid, Amino(3-bromo-2-fluorophenyl)acetic acid. By examining the distinct and synergistic effects of bromine and fluorine substitution on the phenylalanine scaffold, we will explore the causal relationships between chemical modification and biological performance. This document serves as a technical resource, grounded in experimental data and established methodologies, to inform the rational design of next-generation peptide-based drugs.

The Rationale for Halogenation: Engineering Peptide Function

The introduction of halogens—fluorine, chlorine, bromine, and iodine—onto the aromatic ring of phenylalanine dramatically alters its physicochemical properties.[][3] These modifications are not arbitrary; they are deliberate engineering choices aimed at fine-tuning a peptide's interaction with its biological target and improving its drug-like properties.[]

Key Physicochemical Alterations and Their Biological Consequences:

• Electronic Effects: The high electronegativity of fluorine and bromine creates a powerful electron-withdrawing effect on the phenyl ring. This can modulate the pKa of nearby functional groups, influencing ionization states and the potential for crucial hydrogen bonding or electrostatic interactions within a receptor binding pocket.[]

• Steric and Hydrophobic Effects: The introduction of halogen atoms increases the steric bulk and hydrophobicity of the amino acid side chain. This can lead to enhanced van der Waals interactions and a better fit within hydrophobic pockets of target proteins, often resulting in increased binding affinity.[5][6] The larger size of bromine compared to fluorine can lead to more pronounced steric effects.[7]

• Metabolic Stability: A primary hurdle in peptide drug development is their susceptibility to proteolytic degradation.[8] The presence of bulky, non-natural amino acids like their halogenated counterparts can sterically hinder the approach of proteases, thereby increasing the peptide's half-life in biological systems.[9]

The specific placement and combination of halogens, as in Amino(3-bromo-2-fluorophenyl)acetic acid, offer a nuanced approach to peptide optimization, where the interplay of electronic and steric factors can be exploited for desired biological outcomes.

Comparative Biological Activity: A Data-Driven Analysis

While direct head-to-head comparative data for peptides containing Amino(3-bromo-2-fluorophenyl)acetic acid is emerging, we can infer its potential activity by analyzing studies on peptides with bromo- and fluoro-phenylalanine substitutions.

Receptor Binding Affinity: Targeting G-Protein Coupled Receptors (GPCRs)

GPCRs are a major class of drug targets, and many are modulated by peptide ligands.[10][11] The introduction of halogenated phenylalanines can significantly impact the binding affinity of peptide ligands to their GPCR targets.[12]

Table 1: Comparative Receptor Binding Affinity of Halogenated Peptides

Peptide Scaffold	Halogenated Amino Acid	Target Receptor	Change in Binding Affinity (Ki or IC50)	Reference
Substance P	4-Bromo-Phenylalanine	Neurokinin-1 (NK-1) Receptor	Enhanced affinity predicted due to altered electronic and steric properties.[5]	[5]
Somatostatin Analog	3-(3',5'-difluorophenyl)-alanine	Somatostatin Receptors (SSTR2, SSTR3)	High selectivity towards SSTR2, with higher value than Octreotide.	[13]
Secretin Analog	Various single substitutions	Secretin Receptor (SecR)	Predicted to enhance binding affinity.	[14]

The data suggests that both bromine and fluorine substitutions can enhance receptor binding and even introduce selectivity for specific receptor subtypes. The combined electron-withdrawing and steric properties of a 3-bromo-2-fluoro substitution could potentially lead to even more potent and selective receptor interactions.

Antimicrobial Potency

The rise of antibiotic resistance has fueled the search for novel antimicrobial peptides (AMPs). Halogenation has proven to be a successful strategy for enhancing the activity of AMPs.[6][15]

Table 2: Comparative Antimicrobial Activity of Halogenated Peptides

Peptide Scaffold	Halogenated Amino Acid	Target Organism(s)	Change in Antimicrobial Activity (MIC)	Reference
Nisin(I1W) variant	5-Bromo-Tryptophan	Bacillus cereus, Streptococcus agalactiae	2-fold improvement in MIC against both pathogens.	[16]
Linear Cationic Tripeptides	Various brominated and chlorinated residues	Pathogenic bacteria and fungi	Several compounds displayed high activity (low μM concentrations).	[6]

The increased hydrophobicity imparted by halogenation is thought to enhance the interaction of AMPs with bacterial membranes, leading to improved lytic activity. The presence of both bromine and fluorine in Amino(3-bromo-2-fluorophenyl)acetic acid could offer a synergistic enhancement of this effect.

Experimental Protocols: A Guide to Self-Validating Methodologies

To ensure the trustworthiness and reproducibility of the data presented, this section provides detailed, step-by-step protocols for key experiments used to evaluate the biological activity of modified peptides.

Solid-Phase Peptide Synthesis (SPPS) of Peptides Containing Halogenated Phenylalanine

The synthesis of peptides incorporating non-natural amino acids is readily achievable through standard Fmoc-based solid-phase peptide synthesis.

Protocol:

• Resin Swelling: Swell the appropriate resin (e.g., Rink Amide for C-terminal amides) in N,N-dimethylformamide (DMF) for at least 1 hour.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF to remove the Fmoc protecting group from the growing peptide chain.

• Amino Acid Coupling:

  • Activate the Fmoc-protected amino acid (including the halogenated analog) with a coupling reagent (e.g., HBTU, HOBt) and a base (e.g., DIEA) in DMF.

  • Add the activated amino acid solution to the deprotected resin and allow the coupling reaction to proceed.

• Washing: Thoroughly wash the resin with DMF to remove excess reagents and byproducts.

• Repeat: Repeat the deprotection, coupling, and washing steps for each amino acid in the peptide sequence.

• Cleavage and Deprotection: Once the synthesis is complete, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail (e.g., TFA/TIPS/water).

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, and then purify by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the final peptide using mass spectrometry and analytical RP-HPLC.

Experimental Workflow for Solid-Phase Peptide Synthesis

Caption: A generalized workflow for the synthesis of peptides using SPPS.

Proteolytic Stability Assay

This assay is crucial for determining the half-life of a peptide in the presence of proteases.

Protocol:

• Peptide Incubation: Incubate the peptide at a known concentration (e.g., 0.2 mM) with a specific protease (e.g., trypsin) in a suitable buffer (e.g., PBS, pH 7.4) at 37°C.[1]

• Time-Course Sampling: At various time points (e.g., 0, 15, 30, 60, 120 minutes), take an aliquot of the reaction mixture.

• Quenching: Immediately quench the enzymatic reaction by adding a solution like 0.2% trifluoroacetic acid (TFA).

• RP-HPLC Analysis: Analyze the samples by RP-HPLC to separate the intact peptide from its degradation products.

• Quantification: Determine the amount of remaining intact peptide at each time point by measuring the peak area at a specific wavelength (e.g., 220 nm).

• Half-Life Calculation: Plot the percentage of intact peptide versus time and calculate the half-life (t½) of the peptide.

Receptor Binding Assay (Competitive Binding)

This assay measures the affinity of a peptide for its receptor.

Protocol:

• Preparation of Receptor Source: Prepare cell membranes or whole cells that express the target receptor.

• Incubation: In a multi-well plate, incubate the receptor source with a constant concentration of a radiolabeled or fluorescently labeled known ligand and varying concentrations of the unlabeled test peptide (the competitor).

• Equilibrium: Allow the binding reaction to reach equilibrium.

• Separation of Bound and Unbound Ligand: Separate the receptor-bound ligand from the free ligand, typically by filtration through a filter plate.

• Quantification: Quantify the amount of labeled ligand bound to the receptor in each well.

• Data Analysis: Plot the percentage of bound labeled ligand against the concentration of the competitor peptide. From this competition curve, the IC50 (the concentration of competitor that inhibits 50% of labeled ligand binding) can be determined, which is then used to calculate the binding affinity (Ki) of the test peptide.[17]

Cell Viability (MTT) Assay

This colorimetric assay is used to assess the cytotoxicity of the peptides.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

• Peptide Treatment: Treat the cells with various concentrations of the peptide and incubate for a specified period (e.g., 24 or 48 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of ~570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each peptide concentration relative to untreated control cells.

Signaling Pathways and Mechanistic Insights

The biological activity of these modified peptides is ultimately realized through their interaction with cellular signaling pathways. For peptides targeting GPCRs, binding initiates a cascade of intracellular events.

GPCR Signaling Pathway Activated by a Peptide Agonist

Caption: A simplified GPCR signaling cascade initiated by peptide binding.

The incorporation of Amino(3-bromo-2-fluorophenyl)acetic acid can influence this pathway at the initial binding step. The unique electronic and steric profile of this amino acid can lead to a more stable and prolonged interaction with the receptor, potentially resulting in a more sustained downstream signal. Furthermore, altered binding kinetics could influence receptor internalization and signaling bias, where the peptide preferentially activates certain downstream pathways over others.

Conclusion and Future Directions

The strategic incorporation of Amino(3-bromo-2-fluorophenyl)acetic acid into peptides represents a promising avenue for the development of novel therapeutics with enhanced biological activity. By leveraging the combined effects of bromine and fluorine substitution, it is possible to fine-tune receptor binding affinity, improve metabolic stability, and enhance antimicrobial potency. The experimental frameworks provided in this guide offer a robust system for the evaluation of these next-generation peptide candidates.

Future research should focus on direct comparative studies of peptides containing Amino(3-bromo-2-fluorophenyl)acetic acid against their non-halogenated and single-halogenated counterparts. Such studies will provide a clearer understanding of the synergistic effects of di-halogenation and enable the more precise and rational design of peptide drugs with superior therapeutic profiles.

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• Structural insights into GPCR signaling activated by peptide ligands: from molecular mechanism to therapeutic application. (2025). PubMed. [Link]

• Progress in the Research of Therapeutic Peptides Targeting GPCRs. (2024). Patsnap Synapse. [Link]

• Predicting the effects of amino acid replacements in peptide hormones on their binding affinities for class B GPCRs and application to the design of secretin receptor antagonists. (n.d.). PMC. [Link]

• Transmembrane signal transduction by peptide hormones via family B G protein-coupled receptors. (n.d.). PMC. [Link]

• Capturing Peptide–GPCR Interactions and Their Dynamics. (2020). MDPI. [Link]

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• Discovery and Validation of Novel Peptide Agonists for G-protein-coupled Receptors. (n.d.). PMC. [Link]

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• (PDF) Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics. (2025). ResearchGate. [Link]

• Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics. (2021). MDPI. [Link]

• Facile Halogenation of Antimicrobial Peptides As Demonstrated by Producing Bromotryptophan-Labeled Nisin Variants with Enhanced Antimicrobial Activity. (n.d.). PMC. [Link]

• Peptide ligand recognition by G protein-coupled receptors. (2015). Frontiers. [Link]

• Antimicrobial Peptides Incorporating Halogenated Marine-Derived Amino Acid Substituents. (2023). ACS Publications. [Link]

• Natural and synthetic halogenated amino acids-structural and bioactive features in antimicrobial peptides and peptidomimetics. (n.d.). Institute of Crystallography - IC - CNR. [Link]

• Peptide aromatic interactions modulated by fluorinated residues: Synthesis, structure and biological activity of Somatostatin analogs containing 3-(3',5'difluorophenyl)-alanine. (2016). PubMed. [Link]

• Structural Understanding of Peptide-Bound G Protein-Coupled Receptors: Peptide–Target Interactions. (2023). Journal of Medicinal Chemistry - ACS Publications. [Link]

• Nature-Derived Peptides: A Growing Niche for GPCR Ligand Discovery. (n.d.). PMC. [Link]

• Allosteric Modulator Leads Hiding in Plain Site: Developing Peptide and Peptidomimetics as GPCR Allosteric Modulators. (2021). Frontiers. [Link]

• Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. (2017). PMC. [Link]

• Reprogramming natural proteins using unnatural amino acids. (n.d.). PMC. [Link]

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• Quantifying and controlling the proteolytic degradation of cell adhesion peptides. (n.d.). PMC. [Link]

• The Role of 3-Bromo-L-phenylalanine in Peptide Synthesis Innovation. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling Amino(3-bromo-2-fluorophenyl)acetic acid

As a Senior Application Scientist, my priority is ensuring that your laboratory operations are both scientifically rigorous and unequivocally safe. Handling highly specialized halogenated unnatural amino acids, such as Amino(3-bromo-2-fluorophenyl)acetic acid (CAS: 1273602-23-5)[1], requires moving beyond generic safety guidelines.

This compound is critical in advanced peptide synthesis and drug development, but its specific structural features—namely the electrophilic bromo- and fluoro-substituents on the phenyl ring—confer distinct physicochemical hazards. This guide provides a self-validating system of protocols, explaining not just what Personal Protective Equipment (PPE) to wear, but the mechanistic causality behind each requirement.

Hazard Causality & E-E-A-T Assessment

Before selecting PPE, we must understand the chemical behavior of the target compound. Amino(3-bromo-2-fluorophenyl)acetic acid typically presents as a fine, highly reactive powder. According to the foundational principles outlined in Prudent Practices in the Laboratory[2], a rigorous hazard assessment must dictate our engineering controls and PPE selection[3].

• Dermal Sensitization & Irritation (Skin Irrit. 2): The halogenated aromatic ring is electrophilic and can interact with nucleophilic sites on skin proteins, leading to contact dermatitis.

• Ocular Toxicity (Eye Irrit. 2A): Fine particulates can bypass standard safety glasses, causing severe mechanical and chemical irritation to corneal moisture.

• Inhalation Risk (STOT SE 3): Aerosolized dust generated during weighing or transfer acts as a severe respiratory tract irritant.

PPE Specifications and Mechanistic Rationale

In accordance with OSHA's Personal Protective Equipment Standard (29 CFR 1910.132)[3], the following table summarizes the quantitative specifications and the scientific causality for our PPE choices.

Hazard Profile	PPE Requirement	Specification Standard	Mechanistic Rationale
Dermal Irritation	Nitrile Gloves (Double)	EN 374-1 / ASTM D6978	Nitrile provides superior resistance to halogenated organic acids compared to latex. Double-gloving creates a redundant barrier against unpredictable microscopic permeation.
Ocular Toxicity	Chemical Splash Goggles	ANSI Z87.1 / EN 166	Unvented or indirectly vented goggles prevent fine, aerosolized dust from bypassing the lenses and reacting with the eyes. Standard safety glasses are insufficient.
Inhalation Risk	N95/P3 Respirator	NIOSH Approved	Filters out >95% of airborne particulates. Essential when weighing outside a fume hood or if primary ventilation fails, per NIOSH Selection Logic[4].
Systemic Exposure	Flame-resistant Lab Coat	OSHA 29 CFR 1910.132	Prevents powder accumulation on personal clothing, mitigating chronic secondary exposure and cross-contamination[5].

Logical Workflow: Hazard to Mitigation

The following diagram maps the logical relationship between the intrinsic chemical hazards of Amino(3-bromo-2-fluorophenyl)acetic acid and the targeted PPE strategies required to achieve safe operational handling.

Logical mapping of chemical hazards to specific PPE mitigation strategies.

Operational Protocols: Step-by-Step Methodologies

To guarantee a self-validating safety system, PPE must be integrated with precise operational techniques.

Protocol A: Pre-Operational Setup & Donning

• Ventilation Verification: Ensure the chemical fume hood is operational with a face velocity between 0.4–0.6 m/s. Causality: Proper airflow captures aerosolized particulates before they reach the operator's breathing zone.

• Glove Inspection & Donning: Inspect nitrile gloves for micro-tears. Don the inner pair, followed by the lab coat. Finally, don the outer pair of gloves, pulling them over the cuffs of the lab coat. Causality: Overlapping the cuffs eliminates exposed skin at the wrists where settling powder often accumulates.

• Eye Protection: Secure tight-fitting chemical splash goggles before opening the chemical container.

Protocol B: Safe Handling & Weighing

• Static Mitigation: Use an anti-static gun (e.g., Zerostat) on the weighing boat and your stainless steel spatula. Causality: Halogenated amino acid powders are highly prone to static cling. Static discharge causes erratic weighing and forces the powder to aerosolize or adhere to gloves.

• Transfer Technique: Transfer the powder slowly, keeping the source container as close to the weighing boat as physically possible. Causality: Minimizing the drop height reduces the kinetic energy that disperses the fine powder into the ambient air.

Protocol C: Doffing & Decontamination

• Outer Glove Removal: Remove the outer gloves using the "beak method" (pulling from the palm and turning them inside out) while your hands are still inside the fume hood. Causality: This confines any residual chemical dust to the hood's interior and traps it inside the discarded glove.

• Surface Decontamination: Wipe down the analytical balance and surrounding area with a damp paper towel (using a dilute basic solution or alcohol/water mix), followed by a pure water wipe. Causality: Amino acids are generally soluble in aqueous bases or polar solvents; wet-wiping prevents cross-contamination without aerosolizing the dust.

• Final Doffing: Step away from the hood. Remove goggles, lab coat, and finally the inner gloves. Wash hands thoroughly with soap and water.

Protocol D: Spill Cleanup and Disposal Plans

• Immediate Containment: If a spill occurs outside the fume hood, immediately don a NIOSH-approved N95 or P3 respirator[4]. Causality: Dropping a container generates an immediate, concentrated dust cloud that poses a severe inhalation hazard.

• Wet-Wiping Method: Do NOT dry sweep. Cover the spill with paper towels dampened with water or a mild solvent. Causality: Dry sweeping provides kinetic energy that aerosolizes the toxic powder. Wetting the powder binds the particulates to the towel.

• Waste Segregation: Place all contaminated wipes, disposable spatulas, and gloves into a designated, clearly labeled solid hazardous waste container. Causality: Halogenated organic waste must be strictly segregated from non-halogenated waste to comply with environmental incineration regulations and prevent secondary reactions.

References

• 1910.132 - General requirements. | Occupational Safety and Health Administration Source: Occupational Safety and Health Administration (OSHA) URL:[Link]

• NIOSH Respirator Selection Logic 2004 Source: Centers for Disease Control and Prevention (CDC) / NIOSH URL:[Link]

• Working with Chemicals - Prudent Practices in the Laboratory Source: National Center for Biotechnology Information (NCBI) Bookshelf / National Research Council URL:[Link]

• CAS#:1273602-23-5 | Chemical Properties and Identifiers Source: ChemSrc Chemical Database URL:[Link]

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